Cas no 56555-02-3 (Nonanoic acid,9-chloro-9-oxo-, methyl ester)
56555-02-3 structure
Product Name:Nonanoic acid,9-chloro-9-oxo-, methyl ester
CAS No:56555-02-3
MF:C10H17ClO3
MW:220.693182706833
CID:366229
PubChem ID:544297
Update Time:2025-04-19
Nonanoic acid,9-chloro-9-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Nonanoic acid,9-chloro-9-oxo-, methyl ester
- methyl 8-(chlorocarbonyl)octanoate
- METHYL 9-CHLORO-9-OXONONANOATE
- 8-Carbomethoxyoctanoyl chloride
- 8-Chlorcarbonyl-octansaeure-methylester
- 8-chlorocarbonyl-octanoic acid methyl ester
- 8-methoxycarbonyl octanoic acid chloride
- acid chloride of monomethyl azelaic acid
- LIZJAMAJAXTVJS-UHFFFAOYSA-N
- MFCD00220858
- 56555-02-3
- CH3OCO(CH2)7COCl
- DTXSID10337733
- SCHEMBL2527082
-
- Inchi: 1S/C10H17ClO3/c1-14-10(13)8-6-4-2-3-5-7-9(11)12/h2-8H2,1H3
- InChI Key: LIZJAMAJAXTVJS-UHFFFAOYSA-N
- SMILES: ClC(CCCCCCCC(=O)OC)=O
Computed Properties
- Exact Mass: 220.08700
- Monoisotopic Mass: 220.0866221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.073
- Boiling Point: 268.5°Cat760mmHg
- Flash Point: 97.9°C
- Refractive Index: 1.447
- PSA: 43.37000
- LogP: 2.65550
Nonanoic acid,9-chloro-9-oxo-, methyl ester Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
56555-02-3 (Nonanoic acid,9-chloro-9-oxo-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent